Cas no 529476-59-3 (6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole)

6-Methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole is a complex heterocyclic compound featuring a fused pyridoindole core with methyl substitutions at the 6-position and the 2-methylphenyl group at the 1-position. This structure confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. Its rigid polycyclic framework may enhance binding affinity and selectivity in target interactions. The compound's synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships. Its stability and defined stereochemistry make it suitable for mechanistic studies and intermediate applications in organic synthesis. Handling requires standard precautions for aromatic amines.

6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole structure

529476-59-3 structure

Product Name:6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole

CAS No:529476-59-3

MF:C₁₉H₂₀N₂

MW:276.375504493713

MDL:MFCD05190824

CID:5227331

PubChem ID:3906463

Update Time:2025-05-28

6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

- 6-methyl-1-(2-methylphenyl)-2,3,4,9-tetrahydro-1H-beta-carboline
- 6-Methyl-1-(o-tolyl)-2,3,4,9-tetrahydro-1h-pyrido[3,4-b]indole
- 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole
- MDL： MFCD05190824
- Inchi： 1S/C19H20N2/c1-12-7-8-17-16(11-12)15-9-10-20-18(19(15)21-17)14-6-4-3-5-13(14)2/h3-8,11,18,20-21H,9-10H2,1-2H3
- InChI Key： PVZNXLSVNOJUTF-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(C)C=C2)C2CCNC(C3=CC=CC=C3C)C1=2

6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-230677-0.05g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-230677-0.1g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-230677-0.25g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-230677-0.5g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-230677-1.0g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-230677-2.5g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-230677-5.0g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	5.0g	$2110.0	2024-06-20
Enamine	EN300-230677-10.0g	6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole	529476-59-3	95%	10.0g	$3131.0	2024-06-20
Chemenu	CM232189-1g	6-Methyl-1-(o-tolyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole	529476-59-3	97%	1g	$184	2023-03-10
Chemenu	CM232189-5g	6-Methyl-1-(o-tolyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole	529476-59-3	97%	5g	$550	2023-03-10

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Additional information on 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido3,4-bindole

Comprehensive Overview of 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 529476-59-3)

6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole (CAS No. 529476-59-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyridoindole derivatives, which are known for their potential applications in drug discovery and development. The presence of a methylphenyl group and a pyrido[3,4-b]indole core makes it a promising candidate for studying receptor interactions and enzymatic activities.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole due to its potential role in modulating central nervous system (CNS) pathways. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in biomedical literature and AI-driven platforms.

The synthesis of CAS No. 529476-59-3 involves multi-step organic reactions, often requiring catalytic hydrogenation and cyclization techniques. Its molecular structure has been characterized using NMR spectroscopy and mass spectrometry, confirming the presence of distinct functional groups. These analytical methods are frequently searched by chemists and students, reflecting the compound's relevance in academic research and industrial applications.

From a pharmacological perspective, 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole exhibits moderate lipophilicity, which is crucial for blood-brain barrier penetration. This property is highly sought after in the development of CNS-targeting drugs, a hot topic in drug design forums and AI-based research tools. Additionally, its aromatic ring system may contribute to interactions with serotonin receptors, making it a subject of interest for mood disorder research.

Environmental and safety studies of CAS No. 529476-59-3 indicate that it is stable under standard laboratory conditions. However, researchers are advised to follow good laboratory practices (GLP) when handling this compound, as its long-term effects are still under investigation. This precautionary note resonates with the increasing public interest in chemical safety and sustainable research practices, which are trending topics in scientific communities.

In summary, 6-methyl-1-(2-methylphenyl)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole represents a fascinating area of study at the intersection of medicinal chemistry and neuroscience. Its structural complexity and potential therapeutic applications make it a valuable subject for future research, particularly in addressing unmet medical needs related to CNS disorders. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in both academic and industrial settings.